Cas no 1806483-30-6 (4-(1-Chloro-2-oxopropyl)-2-ethoxymandelic acid)

• Product Name: 4-(1-Chloro-2-oxopropyl)-2-ethoxymandelic acid
• CAS No: 1806483-30-6
• MF: C₁₃H₁₅ClO₅
• MW: 286.708203554153
• CID: 4939536
• Update Time: 2025-05-26

4-(1-Chloro-2-oxopropyl)-2-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Chloro-2-oxopropyl)-2-ethoxymandelic acid

• Inchi： 1S/C13H15ClO5/c1-3-19-10-6-8(11(14)7(2)15)4-5-9(10)12(16)13(17)18/h4-6,11-12,16H,3H2,1-2H3,(H,17,18)
• InChI Key： FOYKTFZVYJPWIB-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C(C(=O)O)O)=C(C=1)OCC

Computed Properties

• Exact Mass: 286.0608013 g/mol
• Monoisotopic Mass: 286.0608013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8
• Molecular Weight: 286.71

Additional information on 4-(1-Chloro-2-oxopropyl)-2-ethoxymandelic acid

Comprehensive Overview of 4-(1-Chloro-2-oxopropyl)-2-ethoxymandelic acid (CAS No. 1806483-30-6)

4-(1-Chloro-2-oxopropyl)-2-ethoxymandelic acid (CAS No. 1806483-30-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chloro and ethoxy functional groups, plays a pivotal role in the synthesis of intermediates for drug development. Researchers are particularly interested in its potential applications due to its structural complexity and reactivity, which make it a valuable building block in medicinal chemistry.

The compound's CAS number 1806483-30-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure features a chloro substituent at the 1-position of a 2-oxopropyl group, coupled with an ethoxy moiety on the mandelic acid backbone. This combination enhances its versatility in synthetic pathways, particularly in the development of chiral intermediates and bioactive molecules.

In recent years, the demand for high-purity chemical intermediates like 4-(1-Chloro-2-oxopropyl)-2-ethoxymandelic acid has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound's ability to act as a precursor for pharmaceutical active ingredients (APIs) has positioned it as a focal point in drug discovery pipelines. Its synthetic utility is further highlighted by its compatibility with modern green chemistry protocols, aligning with the industry's shift toward sustainable practices.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-(1-Chloro-2-oxopropyl)-2-ethoxymandelic acid in drug development?" The answer lies in its role as a key intermediate for synthesizing compounds with potential therapeutic effects. For instance, derivatives of mandelic acid are known for their antibacterial and anti-inflammatory properties, making this compound a candidate for further exploration in infectious disease and immunology research.

Another trending topic in the scientific community is the integration of AI-driven drug design with traditional synthetic chemistry. Compounds like 4-(1-Chloro-2-oxopropyl)-2-ethoxymandelic acid are often studied using computational modeling to predict their binding affinities and metabolic pathways. This approach accelerates the identification of promising candidates for preclinical trials, reducing both time and costs associated with drug development.

From a regulatory perspective, the compound's safety profile and handling guidelines are frequently discussed in laboratory safety forums. While it is not classified as a hazardous material, proper storage conditions and personal protective equipment (PPE) are recommended to ensure safe usage. This aligns with the broader emphasis on occupational health in chemical research environments.

In summary, 4-(1-Chloro-2-oxopropyl)-2-ethoxymandelic acid (CAS No. 1806483-30-6) represents a critical asset in modern pharmaceutical chemistry. Its multifaceted applications, from drug synthesis to computational studies, underscore its importance in advancing medical science. As research continues to evolve, this compound is poised to remain at the forefront of innovative therapeutic solutions.